Cas no 1219982-67-8 (4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride)

4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride is a synthetic organic compound featuring a naphthalene core substituted with chlorine atoms and linked to a piperidine moiety via an ethoxy bridge. The hydrochloride salt form enhances its solubility and stability, making it suitable for research and pharmaceutical applications. The dichloronaphthyl group contributes to its potential as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules. Its structural complexity allows for selective modifications, enabling exploration in receptor-binding studies. The compound’s well-defined synthesis route ensures high purity, supporting reproducible results in experimental settings. Its utility lies in its versatility as a building block for specialized chemical synthesis.

4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride structure

1219982-67-8 structure

Product Name:4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride

CAS No:1219982-67-8

MF:C₁₇H₂₀Cl₃NO

MW:360.705801963806

CID:4687618

Update Time:2025-06-08

4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-{2-[(2,4-DICHLORO-1-NAPHTHYL)OXY]-ETHYL}PIPERIDINE HYDROCHLORIDE
- 4-(2-((2,4-Dichloronaphthalen-1-yl)oxy)ethyl)piperidine hydrochloride
- 4-{2-[(2,4-dichloronaphthalen-1-yl)oxy]ethyl}piperidine hydrochloride
- 4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride
- Inchi： 1S/C17H19Cl2NO.ClH/c18-15-11-16(19)17(14-4-2-1-3-13(14)15)21-10-7-12-5-8-20-9-6-12;/h1-4,11-12,20H,5-10H2;1H
- InChI Key： XUWRTMNJZVIPEW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C2C=CC=CC=2C=1OCCC1CCNCC1)Cl.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 322
Topological Polar Surface Area: 21.3

4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM232972-5g	4-(2-((2,4-Dichloronaphthalen-1-yl)oxy)ethyl)piperidine hydrochloride	1219982-67-8	95%	5g	$471	2021-08-04
TRC	D034685-125mg	4-{2-[(2,4-Dichloro-1-naphthyl)oxy]-ethyl}piperidine hydrochloride	1219982-67-8		125mg	$ 230.00	2022-06-06
TRC	D034685-250mg	4-{2-[(2,4-Dichloro-1-naphthyl)oxy]-ethyl}piperidine hydrochloride	1219982-67-8		250mg	$ 375.00	2022-06-06
Chemenu	CM232972-1g	4-(2-((2,4-Dichloronaphthalen-1-yl)oxy)ethyl)piperidine hydrochloride	1219982-67-8	95%	1g	$***	2023-04-03
Chemenu	CM232972-5g	4-(2-((2,4-Dichloronaphthalen-1-yl)oxy)ethyl)piperidine hydrochloride	1219982-67-8	95%	5g	$***	2023-04-03

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Additional information on 4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride

Research Brief on 4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride (CAS: 1219982-67-8)

4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride (CAS: 1219982-67-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a bioactive molecule with applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique naphthyl and piperidine structural motifs, has been investigated for its interaction with various biological targets. Recent literature suggests that it exhibits notable affinity for specific receptors, making it a candidate for further pharmacological evaluation. The synthesis of 4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride has been optimized to improve yield and purity, as reported in several recent publications.

In vitro studies have demonstrated that this compound possesses promising activity against certain disease models, including inflammatory and neurological disorders. Mechanistic studies indicate that it may modulate key signaling pathways, although the exact molecular targets remain under investigation. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of 4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride. Current efforts are focused on optimizing its bioavailability and reducing potential off-target effects. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-{2-(2,4-Dichloro-1-naphthyl)oxy-ethyl}piperidine hydrochloride represents a promising area of research in chemical biology and drug discovery. Its unique structural features and biological activity warrant further investigation to unlock its full therapeutic potential. This brief highlights the importance of continued research and collaboration in advancing our understanding of this compound and its applications.